Cas no 898452-93-2 (8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898452-93-2
• MF: C₂₀H₂₂F₂N₂O₆S₂
• MW: 488.52529001236
• CID: 5484329
• Update Time: 2025-07-15

8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(2,5-difluorophenyl)sulfonyl-4-(4-methoxyphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C20H22F2N2O6S2/c1-29-16-3-5-17(6-4-16)31(25,26)24-12-13-30-20(24)8-10-23(11-9-20)32(27,28)19-14-15(21)2-7-18(19)22/h2-7,14H,8-13H2,1H3
• InChI Key： HUEHPDHHIPBNMD-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=CC(F)=CC=C3F)(=O)=O)CC2)N(S(C2=CC=C(OC)C=C2)(=O)=O)CC1

Additional information on 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 898452-93-2): An Overview

8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 898452-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a spirocyclic core with multiple functional groups, including sulfonyl and methoxy substituents, which contribute to its chemical and biological properties.

The spirocyclic framework of this compound is particularly noteworthy due to its ability to enhance the stability and bioavailability of the molecule. The presence of the 1-oxa-4,8-diazaspiro[4.5]decane core provides a rigid structure that can influence the conformational flexibility and binding affinity to biological targets. Additionally, the 2,5-difluorobenzenesulfonyl and 4-methoxybenzenesulfonyl substituents introduce additional functionalities that can modulate the compound's interactions with proteins and other biomolecules.

Recent studies have highlighted the potential of 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane in various therapeutic applications. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

Furthermore, preliminary studies have suggested that 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane may have potential as an anticancer agent. In vitro experiments have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a reasonable half-life in plasma, which suggests that it could be administered as a once-daily dose in clinical settings.

In terms of safety and toxicity, preclinical studies have indicated that 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 100 mg/kg. However, further studies are needed to fully evaluate its safety profile in humans.

The potential applications of 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulonyl)-1-oxa-4,8-diazaspiro[4.5]decane extend beyond anti-inflammatory and anticancer therapies. Ongoing research is exploring its use in other areas such as neurodegenerative diseases and autoimmune disorders. For example, preliminary data suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 8-(2,5-difluorobenzenesulfonyl)-4-(4-methoxybenzenesulonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 898452-93-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and clinical efficacy will be crucial for realizing its full potential as a therapeutic agent.